Cas no 313275-14-8 (N-2-(1H-1,3-benzodiazol-2-yl)phenyl-3-methylbenzamide)

• Product Name: N-2-(1H-1,3-benzodiazol-2-yl)phenyl-3-methylbenzamide
• CAS No: 313275-14-8
• MF: C₂₁H₁₇N₃O
• MW: 327.379184484482
• CID: 6135714
• PubChem ID: 3931304
• Update Time: 2025-10-20

N-2-(1H-1,3-benzodiazol-2-yl)phenyl-3-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-2-(1H-1,3-benzodiazol-2-yl)phenyl-3-methylbenzamide
• 313275-14-8
• N-(2-(1H-benzo[d]imidazol-2-yl)phenyl)-3-methylbenzamide
• CCG-15863
• AKOS024574103
• Oprea1_228890
• F0015-0315
• N-[2-(1H-1,3-benzodiazol-2-yl)phenyl]-3-methylbenzamide
• N-[2-(1H-benzimidazol-2-yl)phenyl]-3-methylbenzamide

• Inchi： 1S/C21H17N3O/c1-14-7-6-8-15(13-14)21(25)24-17-10-3-2-9-16(17)20-22-18-11-4-5-12-19(18)23-20/h2-13H,1H3,(H,22,23)(H,24,25)
• InChI Key： NOUNBUVKKLTPOZ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C)C=1)NC1=CC=CC=C1C1=NC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 327.137162174g/mol
• Monoisotopic Mass: 327.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 57.8Ų

Additional information on N-2-(1H-1,3-benzodiazol-2-yl)phenyl-3-methylbenzamide

Professional Introduction to N-2-(1H-1,3-benzodiazol-2-yl)phenyl-3-methylbenzamide (CAS No. 313275-14-8)

N-2-(1H-1,3-benzodiazol-2-yl)phenyl-3-methylbenzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its Chemical Abstracts Service (CAS) number 313275-14-8, represents a class of molecules that exhibit promising biological activities. The structural framework of this molecule incorporates key pharmacophoric elements, including a benzamide moiety and a benzodiazole ring system, which are well-documented for their potential in modulating various biological pathways.

The benzamide group, characterized by its amide bond connecting a benzene ring to an amine substituent, is frequently employed in medicinal chemistry due to its versatility in drug design. It serves as a critical pharmacophore in numerous therapeutic agents, contributing to their binding affinity and selectivity. In the case of N-2-(1H-1,3-benzodiazol-2-yl)phenyl-3-methylbenzamide, the presence of this moiety suggests that it may interact with biological targets in a manner similar to other benzamide-based compounds.

Concurrently, the benzodiazole ring system is renowned for its role in central nervous system (CNS) pharmacology. Benzodiazol derivatives are known for their anxiolytic, sedative, and muscle relaxant properties, making them valuable in the treatment of neurological and psychiatric disorders. The integration of the benzodiazole moiety into the N-2-(1H-1,3-benzodiazol-2-yl)phenyl part of the molecule potentially enhances its interaction with specific receptors or enzymes involved in these pathways.

The specific substitution pattern in N-2-(1H-1,3-benzodiazol-2-yl)phenyl-3-methylbenzamide, particularly the 3-methyl group on the benzamide-bearing ring, fine-tunes its pharmacological profile. This substitution can influence both the electronic and steric properties of the molecule, thereby affecting its solubility, metabolic stability, and binding affinity. Such structural modifications are often employed to optimize drug-like properties and improve therapeutic efficacy.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds like N-2-(1H-1,3-benzodiazol-2-yl)phenyl-3-methylbenzamide with greater precision. These tools allow for the virtual screening of vast chemical libraries to identify potential hits that can be further optimized through experimental validation. The integration of machine learning algorithms has further enhanced the ability to predict binding affinities and identify novel drug candidates.

In vitro studies have begun to elucidate the potential biological activities of N-2-(1H-1,3-benzodiazol-2-yl)phenyl-3-methylbenzamide. Preliminary data suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors relevant to inflammation and pain modulation. These findings align with the growing interest in developing small molecules that can modulate inflammatory pathways without the side effects associated with traditional anti-inflammatory agents.

The synthesis of N-2-(1H-1,3-benzodiazol-2-yl)phenyl-3-methylbenzamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include condensation reactions to form the amide bond and functional group transformations to introduce the benzodiazole moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct complex molecular frameworks efficiently.

The pharmacokinetic properties of N-2-(1H-1,3-benzodiazol-2-yI)phenyl - 3 - methylbenzamide are also under investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for assessing its potential as a therapeutic agent. Preliminary studies suggest that this compound may exhibit favorable pharmacokinetic profiles, which could enhance its clinical utility.

Future research directions for N - 2 - ( 1 H - 1 , 3 - b enz od ia z ol - 2 - yl ) phen y l - 3 - m eth y lb en z am ide include exploring its mechanism of action in greater detail. Investigating how this compound interacts with specific targets at the molecular level can provide insights into its therapeutic potential and aid in the development of more effective derivatives.

Additionally, preclinical studies are planned to evaluate the safety and efficacy of N - 2 - ( 1 H - 1 , 3 - b en z o d ia z ol - 2 - yl ) phen y l - 3 - m eth y lb en z am ide i n animal models. These studies will provide critical data for determining whether this compound is suitable for further development into a clinical candidate.

The impact of N - 2 - ( 1 H - 1 , 3 - b en z o d ia z ol - 2 - yl ) phen y l - 3 - m eth y lb en z am ide on drug discovery is significant given its unique structural features and promising biological activities. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will play an increasingly important role in developing innovative treatments for various diseases.